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Compound of Interest

Compound Name: 3,4,4'-Trichloro-1,1'-biphenyl-d4

Cat. No.: B15554236

An In-depth Technical Guide on the Molecular Weight of 3,4,4'-trichloro-1,1'-biphenyl-d4

This guide provides a detailed breakdown of the molecular weight determination for the
deuterated polychlorinated biphenyl, 3,4,4'-trichloro-1,1'-biphenyl-d4. The information is
intended for researchers, scientists, and professionals in drug development who require
precise molecular data for this compound.

Chemical Structure and Formula

3,4,4'-trichloro-1,1'-biphenyl-d4 is a derivative of the biphenyl molecule, which consists of two
benzene rings linked by a single carbon-carbon bond. In this specific isomer, three hydrogen
atoms on the biphenyl backbone have been substituted with chlorine atoms at the 3, 4, and 4'
positions. Furthermore, four hydrogen atoms have been replaced by deuterium atoms, a stable
isotope of hydrogen. The chemical formula for the non-deuterated form, 3,4,4'-trichloro-1,1'-
biphenyl, is C12H7CI3.[1][2][3] For the deuterated compound, the chemical formula is
C12H3DA4CI3.

Molecular Weight Calculation

The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.
The calculation for 3,4,4'-trichloro-1,1'-biphenyl-d4 is based on the atomic weights of carbon,
hydrogen, deuterium, and chlorine. The atomic weight of deuterium is approximately 2.014
amu.[4][5][6]
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The calculated molecular weight for 3,4,4'-trichloro-1,1'-biphenyl-d4 is 261.571 g/mol . This
value is consistent with the molecular weight of similar deuterated trichlorobiphenyl
compounds, which is listed as 261.57 g/mol .[7][8]

Data Presentation: Molecular Weight Breakdown

The following table summarizes the quantitative data used to determine the molecular weight of
3,4,4'-trichloro-1,1'-biphenyl-d4.

Total
. . . . Contribution

Constituent Chemical Atomic Weight  Number of

to Molecular
Element Symbol (amu) Atoms .

Weight ( g/mol

)
Carbon C 12.011 12 144.132
Hydrogen H 1.008 3 3.024
Deuterium D 2.014[4][5]1[6] 4 8.056
Chlorine Cl 35.453 3 106.359
Total 261.571

Experimental Protocols

This document provides a theoretical calculation of the molecular weight of 3,4,4'-trichloro-
1,1'-biphenyl-d4 based on established atomic weights. As this is a computational
determination, experimental protocols for its measurement (such as mass spectrometry) are
not detailed here.

Visualization of Molecular Weight Calculation

The following diagram illustrates the logical workflow for calculating the molecular weight of the
target compound from its constituent parts.
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Logical Workflow for Molecular Weight Calculation of 3,4,4'-trichloro-1,1'-biphenyl-d4
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Caption: Molecular weight calculation workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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